Cas no 88561-96-0 (1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester)

1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester structure
88561-96-0 structure
Product Name:1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester
CAS No:88561-96-0
MF:C15H19ClN2O3
MW:310.775963068008
CID:628625
PubChem ID:71318763
Update Time:2025-04-19

1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-acetic acid, 5-chloro-, 2-butoxyethyl ester
    • 2-butoxyethyl 2-(5-chloro-2H-indazol-3-yl)acetate
    • 2-Butoxyethyl (5-chloro-2H-indazol-3-yl)acetate
    • 88561-96-0
    • DTXSID20748831
    • Inchi: 1S/C15H19ClN2O3/c1-2-3-6-20-7-8-21-15(19)10-14-12-9-11(16)4-5-13(12)17-18-14/h4-5,9H,2-3,6-8,10H2,1H3,(H,17,18)
    • InChI Key: DGPVLDKMAXMONM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=C(CC(=O)OCCOCCCC)NN=2

Computed Properties

  • Exact Mass: 310.1084202g/mol
  • Monoisotopic Mass: 310.1084202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 64.2Ų
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